2-Amino-3-(1,3-dihydroisoindol-2-yl)propanoic acid;dihydrochloride

• IUPAC Name: 2-amino-3-(1,3-dihydroisoindol-2-yl)propanoic acid;dihydrochloride
• InChI: InChI=1S/C11H14N2O2.2ClH/c12-10(11(14)15)7-13-5-8-3-1-2-4-9(8)6-13;;/h1-4,10H,5-7,12H2,(H,14,15);2*1H
• InChI Key: QBJSHCIZHJKQBH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CN1CC(C(=O)O)N.Cl.Cl
• Molecular Formula: C11H16Cl2N2O2
• Molecular Weight: 279.16 g/mol
• CAS No.: 2418641-90-2

Description

2-Amino-3-(1,3-dihydroisoindol-2-yl)propanoic acid;dihydrochloride, commonly known as DHPG, is a chemical compound that belongs to the group of metabotropic glutamate receptor agonists. It is a synthetic analog of L-glutamic acid and has been studied for its potential use in the treatment of various neurological disorders.

Scientific Research Applications

Enzymatic Synthesis and Drug Development

One study highlights the enzymatic preparation of an (S)-amino acid as a key intermediate for antidiabetic drug synthesis, showcasing the potential of specific amino acids in drug development processes. The process involves (R)-amino acid oxidase and (S)-aminotransferase for high yield and enantiomeric purity, underlining the chemical's role in creating biologically active molecules (Chen et al., 2011).

Corrosion Inhibition

Research on amino acid-based imidazolium zwitterions, including compounds with functional similarities, demonstrates their effectiveness as corrosion inhibitors for mild steel. This application is crucial for industrial maintenance, highlighting the compound's potential in materials science (Srivastava et al., 2017).

Fluorescence Derivatization

A study on the fluorescence derivatization of amino acids for biological assays emphasizes the use of specific chemical reactions to create fluorescent derivatives, useful in various bioanalytical applications (Frade et al., 2007).

Metabolic Engineering

Investigation into the metabolic engineering of Escherichia coli for the production of 1-butanol and 1-propanol via keto-acid pathways derived from amino acids showcases the potential of using microbial systems for sustainable chemical production. This highlights the role of amino acids in biotechnological applications for renewable energy sources (Shen & Liao, 2008).